3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide

• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol
• IUPAC Name: 3-ethoxy-N-(1-ethyl-3,5-dimethylpyrazol-4-yl)benzamide
• InChI: InChI=1S/C16H21N3O2/c1-5-19-12(4)15(11(3)18-19)17-16(20)13-8-7-9-14(10-13)21-6-2/h7-10H,5-6H2,1-4H3,(H,17,20)
• InChI Key: JONOCQSBTACHAP-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C(=N1)C)NC(=O)C2=CC(=CC=C2)OCC)C

Description

3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide, also known as EDPB, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has shown promising results in various applications, including its use as a tool for investigating certain biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins. For example, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been shown to inhibit the activity of PARP and HDAC6, which may explain its effects on DNA repair and protein degradation, respectively. 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide may also have other mechanisms of action that have yet to be fully elucidated.
Biochemical and Physiological Effects:
3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been shown to have various biochemical and physiological effects, depending on the specific application. For example, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been shown to induce cell death in cancer cells by inhibiting PARP, which is involved in DNA repair. 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has also been shown to inhibit the growth and migration of cancer cells by inhibiting HDAC6, which is involved in protein degradation and cell motility. In addition, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been shown to have anti-inflammatory effects, which may be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide in lab experiments is its specificity for certain enzymes and proteins. This allows researchers to investigate the role of these enzymes and proteins in various biological processes. In addition, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide is relatively easy to synthesize and has been shown to be stable under certain conditions. However, there are also some limitations to using 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide in lab experiments. For example, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide may have off-target effects on other enzymes and proteins, which could complicate the interpretation of results. In addition, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide may have limited solubility in certain solvents, which could affect its bioavailability.

Future Directions

There are several potential future directions for research on 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide. One area of interest is the development of more specific inhibitors of PARP and HDAC6, which could have improved efficacy and fewer off-target effects. Another area of interest is the investigation of the role of 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide in other biological processes, such as inflammation and cell signaling. Finally, there is potential for the development of 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide-based therapies for the treatment of certain diseases, such as cancer and inflammation.

Synthesis Methods

The synthesis of 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 1-ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid ethyl ester in the presence of a base. The resulting intermediate is then reduced with iron powder to form the final product, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide. The synthesis of 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been reported in several research papers and is considered to be a reliable and reproducible method.

Scientific Research Applications

3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been studied extensively for its potential use in scientific research. It has been shown to be a useful tool for investigating the role of certain enzymes and proteins in various biological processes. For example, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been used to study the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell death. 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has also been used to investigate the function of the protein histone deacetylase 6 (HDAC6), which is involved in the regulation of various cellular processes, including protein degradation and cell motility.